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Compound of Interest

Compound Name: Pseudolaroside B

Cat. No.: B15596370

Unveiling Pseudolaroside B: A Research Frontier

A comprehensive literature review reveals a significant gap in the scientific understanding of
Pseudolaroside B, a natural compound isolated from the root bark of Pseudolarix kaempferi.
Despite its structural identification and availability in chemical databases, extensive research
into its biological activities, mechanisms of action, and therapeutic potential is currently
unavailable in the public domain. This technical guide addresses this knowledge gap by
presenting the current state of information and offering a comprehensive review of the closely
related and extensively studied compound, Pseudolaric Acid B (PAB), as a valuable proxy for
researchers in the field.

While a PubChem entry for Pseudolaroside B exists, detailing its chemical formula
(C14H1809) and structure, there is a notable absence of published studies investigating its
pharmacological effects. Searches for its anti-cancer, anti-inflammatory, or other biological
activities have not yielded any significant results with quantitative data or detailed experimental
protocols.

Given the lack of specific data on Pseudolaroside B, this guide will now focus on Pseudolaric
Acid B (PAB), a diterpenoid and the major bioactive constituent from the same plant source.
PAB has been the subject of numerous studies, providing a wealth of information that may offer
insights into the potential activities of related compounds like Pseudolaroside B. The following
sections provide an in-depth technical overview of PAB, adhering to the requested format for
researchers, scientists, and drug development professionals.
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Pseudolaric Acid B (PAB): A Comprehensive
Technical Review

Pseudolaric acid B (PAB) is a diterpene acid isolated from the root bark of Pseudolarix
kaempferi that has demonstrated a wide range of biological activities, including potent anti-
cancer and anti-inflammatory effects.[1]

Quantitative Data on Biological Activities

The following tables summarize the key quantitative data from various studies on the biological
effects of PAB.

Table 1: In Vitro Cytotoxicity of Pseudolaric Acid B (PAB) against Cancer Cell Lines

Cell Line Cancer Type Assay IC50 (pM) Reference
Hepatocellular

HepG2 ) SRB 1.58
Carcinoma

Hepatocellular
SK-Hep-1 ) SRB 1.90
Carcinoma

Hepatocellular
Huh-7 ) SRB 2.06
Carcinoma

Various Tumor

Various MTT 0.17-5.20 [2]
Cells

Normal Human
Kidney Proximal

HKC o MTT 5.77 [2]
Tubular Epithelial

Cell

Rhabdomyosarc
RD MTT 7.5 (48h) [3]
oma

Table 2: In Vivo Anti-Tumor Activity of Pseudolaric Acid B (PAB)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2017.00394/full
https://pubmed.ncbi.nlm.nih.gov/16864430/
https://pubmed.ncbi.nlm.nih.gov/16864430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7590441/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Tumor
Tumor Animal Treatment Growth
Dosage . o Reference
Model Model Duration Inhibition
Rate (%)
Hepatocarcin 30 mg/kg/da
P Mice ) S 10 days 14.4 [2]
oma 22 (H22) (i.p.)
Hepatocarcin 60 mg/kg/da
P Mice ) Jraieay 10 days 40.1 [2]
oma 22 (H22) (i.p.)
Lewis Lun 30 mg/kg/da
J Mice ) grareay 10 days 39.1 [2]
Cancer (i.p)
Lewis Lun 60 mg/kg/da
J Mice ] grgieay 10 days 47.0 [2]
Cancer (i.p.)

Key Signhaling Pathways Modulated by Pseudolaric Acid
B

PAB has been shown to exert its biological effects by modulating several key signaling
pathways involved in cell proliferation, apoptosis, and inflammation.

e PIBK/AKT/mTOR Pathway: PAB inhibits the PIBK/AKT/mTOR signaling pathway, which is
crucial for tumor development, including processes like apoptosis, proliferation, and
metabolism.[4]

» Mitochondrial Apoptosis Pathway: PAB activates the mitochondrial apoptosis pathway,
leading to cancer cell death.[4]

o NF-kB Signaling Pathway: PAB suppresses the NF-kB signaling pathway, a key regulator of
inflammation.[5][6]

» p38 MAPK Pathway: PAB has been shown to inhibit the phosphorylation of p38 mitogen-
activated protein kinase (MAPK), which is involved in inflammatory responses.[7]

» PPARYy Signaling: PAB can stabilize Peroxisome Proliferator-Activated Receptor-gamma
(PPARYy), which in turn inhibits the NF-kB signaling pathway.[5][6]
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The following diagrams, generated using the DOT language, illustrate the key signaling
pathways affected by PAB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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